ethyl 2-((4-(benzofuran-2-yl)-2-oxo-2H-chromen-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[4-(1-benzofuran-2-yl)-2-oxochromen-6-yl]oxyacetate
• InChI: InChI=1S/C21H16O6/c1-2-24-21(23)12-25-14-7-8-18-15(10-14)16(11-20(22)27-18)19-9-13-5-3-4-6-17(13)26-19/h3-11H,2,12H2,1H3
• InChI Key: QBRAMNHDCSERRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)OC(=O)C=C2C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H16O6
• Molecular Weight: 364.3 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.

Synthesis Analysis

Benzofurans can be prepared by various methods in the laboratory. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Novel methods for constructing benzofuran rings have been discovered in recent years. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Physical And Chemical Properties Analysis

Benzofuran is a colorless liquid and a component of coal tar. It is the structural nucleus (parent compound) of many related compounds with more complex structures.

Scientific Research Applications

Synthesis and Structure Elucidation

The compound ethyl 2-((4-(benzofuran-2-yl)-2-oxo-2H-chromen-6-yl)oxy)acetate was synthesized by reacting equimolar quantities of 2-acetylbenzofuran and (2,4,6-trichlorophenyl)hydrazine in ethanol with concentrated hydrochloric acid as a catalyst. The reaction yielded 1- (1- (benzofuran-2-yl)ethylidene)-2- (2,4,6-trichlorophenyl)hydrazine. .

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzofuran derivatives have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

While specific safety data for your compound is not available, it’s important to handle all chemicals with care. Always use appropriate personal protective equipment and follow safety protocols.

Future Directions

Benzofuran compounds have potential applications in many aspects, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.